3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine

• Molecular Formula: C14H23N5
• Molecular Weight: 261.37 g/mol
• IUPAC Name: 3-methyl-1-propan-2-yl-N-[(1-propan-2-ylpyrazol-4-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C14H23N5/c1-10(2)18-8-13(7-16-18)6-15-14-9-19(11(3)4)17-12(14)5/h7-11,15H,6H2,1-5H3
• InChI Key: IYKDECKQMHKEMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NCC2=CN(N=C2)C(C)C)C(C)C

Description

3-Methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine is a bis-pyrazole derivative featuring two isopropyl (propan-2-yl) substituents and a methylamine linker. Its molecular formula is C₁₄H₂₄N₆, with a molecular weight of 276.39 g/mol (calculated). The compound is characterized by two pyrazole rings: one at position 1 of the first pyrazole and position 4 of the second, connected via an N-methylamine bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine typically involves the reaction of 3-(1H-pyrazol-1-yl)propan-1-amine with methylating agents . The reaction conditions often include the use of solvents such as ethanol and catalysts to facilitate the methylation process.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is also common to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halides, amines, and alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1. Medicinal Chemistry

The compound has shown promise in medicinal chemistry, particularly in drug discovery. Pyrazole derivatives are frequently investigated for their biological activities, including anti-inflammatory, analgesic, and anticancer properties. For instance, studies have demonstrated that pyrazole compounds can induce apoptosis in cancer cell lines, highlighting their potential as therapeutic agents against various malignancies .

Case Study: Anticancer Activity
A study involving pyrazole derivatives revealed that certain compounds exhibited significant cytotoxicity against colorectal carcinoma cells. The research indicated that these compounds could induce apoptotic pathways, suggesting their potential use in cancer treatment .

2. Organic Synthesis

In organic synthesis, 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine serves as a versatile building block for the synthesis of more complex molecules. Its unique structure allows chemists to create a variety of derivatives with tailored properties for specific applications.

3. Material Science

The compound's unique chemical properties make it suitable for applications in material science, particularly in the development of polymers and coatings with enhanced functionalities. Research indicates that pyrazole-containing materials can exhibit improved thermal stability and mechanical properties compared to traditional materials.

Mechanism of Action

The mechanism of action of 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Purity (%)	Reference
3-Methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine	C₁₄H₂₄N₆	276.39	N/A	Dual isopropyl, methylamine linker	~95*
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₃H₁₅N₅	241.29	104–107	Pyridinyl, cyclopropylamine	17.9†
3-(5-Methyl-1H-pyrazol-1-yl)propan-1-amine	C₇H₁₃N₃	139.20	N/A	Propylamine, methylpyrazole	95
Methyl N-{(2S)-1-[(4-{3-[5-chloro-2-fluoro-3-(methanesulfonamido)phenyl]-1-(propan-2-yl)-1H-pyrazol-4-yl}pyrimidin-2-yl)amino}propan-2-yl}carbamate (Encorafenib)	C₂₂H₂₇ClFN₇O₄S	540.00	N/A	Kinase inhibitor, sulfonamide, pyrimidine	N/A

*Purity inferred from related compounds in ; †Yield reported in .

Key Structural Differences

Substituent Effects :

• The target compound’s dual isopropyl groups contrast with analogs like N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (pyridinyl and cyclopropyl substituents) , which may reduce steric hindrance compared to bulkier isopropyl groups.
• Encorafenib (a clinically approved kinase inhibitor) shares the 1-(propan-2-yl)-1H-pyrazol-4-yl moiety but incorporates a pyrimidine ring and sulfonamide group, enhancing target specificity .

Synthesis Complexity :

• The target compound likely requires Ullmann-type coupling or Buchwald-Hartwig amination for the methylamine linker, similar to the synthesis of N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (copper-catalyzed coupling, 17.9% yield) .

Spectroscopic Comparison

Table 2: NMR and IR Data

Compound Name	¹H NMR (δ ppm, Key Signals)	IR (ν, cm⁻¹)	Reference
Target Compound	Predicted: 8.5–8.7 (pyrazole CH), 3.5–3.7 (N-CH₂), 1.2–1.4 (isopropyl CH₃)	~1660 (C=N), ~1450 (C-N)
N-((3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-yl)methylene)propan-1-amine	8.68 (–CH=N), 8.51 (pyrazole CH), 0.93 (CH₃)	1664 (C=N), 1491 (C=C)
3-Methyl-N-(1-(2-methyl-1H-imidazol-4-yl)ethyl)-4-((6-(trifluoromethyl)pyridin-3-yl)methyl)-1H-pyrrole-2-carboxamide	11.55 (NH), 8.63 (pyridine CH), 1.38 (CH₃)	N/A

• The target compound’s ¹H NMR is expected to show similarities to ’s compound, particularly in pyrazole proton environments (~8.5 ppm) .

Research Tools and Validation

• Crystallography : SHELXL () and SHELXTL are widely used for small-molecule refinement, applicable to confirm the target compound’s crystal structure .

Biological Activity

3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine, a pyrazole-based compound, has garnered attention in medicinal chemistry due to its potential biological activities. Pyrazole derivatives are known for their diverse pharmacological properties, including anti-cancer, anti-inflammatory, and anti-microbial effects. This article reviews the biological activity of this specific compound, focusing on its mechanism of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Molecular Formula : C₁₅H₁₈N₄
• IUPAC Name : 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine

This compound features a complex arrangement of pyrazole rings which contribute to its biological activity.

Research indicates that pyrazole derivatives often function as kinase inhibitors. Kinases play crucial roles in various cellular processes, including cell division and signaling pathways. The specific mechanism of action for 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine involves selective inhibition of certain kinases associated with cancer progression.

Key Findings:

• Kinase Inhibition : The compound has shown potency against several kinases in vitro, particularly those involved in the PCTAIRE family. For instance, a related study demonstrated that pyrazole derivatives could inhibit CDK16 with an EC50 value of 33 nM, suggesting a similar potential for this compound .
• Cell Cycle Arrest : In cellular assays, treatment with pyrazole derivatives has resulted in G2/M phase cell cycle arrest, indicating its role in halting cancer cell proliferation .

Biological Activity and Therapeutic Potential

The biological activity of 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine can be summarized as follows:

Activity	Description
Anti-Cancer	Inhibits cell proliferation in various cancer cell lines; induces apoptosis.
Anti-inflammatory	Potential to reduce inflammation markers in vitro.
Antimicrobial	Exhibits activity against certain bacterial strains (further studies needed).

Case Studies and Research Findings

Several studies have explored the biological activity of pyrazole derivatives:

• In Vitro Studies : A study highlighted the anti-proliferative effects of pyrazole compounds on breast cancer cells, demonstrating significant reductions in cell viability at varying concentrations .
• Structure Activity Relationship (SAR) : Research focused on modifying the pyrazole scaffold to enhance selectivity and potency against specific kinases, revealing that subtle changes in chemical structure can dramatically influence biological outcomes .
• Combinatorial Approaches : Some studies have investigated the use of pyrazole derivatives in combination with other therapeutic agents to improve efficacy against resistant cancer types .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3-methyl-1-(propan-2-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine, and how can low yields be addressed?

• Methodological Answer : The compound can be synthesized via copper-catalyzed cross-coupling reactions using cesium carbonate as a base and DMSO as a solvent. For example, a similar pyrazole derivative was synthesized with a yield of 17.9% by reacting 3-(4-iodo-3-methyl-1H-pyrazol-1-yl)pyridine with cyclopropanamine under 35°C for 48 hours . To improve yields, optimize reaction time, temperature, and stoichiometry of reagents. Consider alternative catalysts (e.g., Pd-based systems) or microwave-assisted synthesis for faster kinetics.

Q. How is the compound characterized structurally, and what analytical techniques are critical for confirming purity?

• Methodological Answer : Key characterization methods include:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm proton and carbon environments (e.g., δ 8.87 ppm for pyridyl protons in related pyrazole derivatives) .
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) to validate molecular weight (e.g., ESI m/z 215 [M+H]+) .
• Chromatography : Reverse-phase HPLC with gradients (e.g., 0–100% ethyl acetate/hexane) to assess purity (>98% for structurally similar compounds) .

Q. What are the common pitfalls in synthesizing pyrazole-amine derivatives, and how can intermediates be stabilized?

• Methodological Answer : Challenges include oxidation of amine groups and regioselectivity issues during alkylation. Stabilize intermediates by:

• Using inert atmospheres (N$_2$/Ar) to prevent oxidation.
• Protecting sensitive groups (e.g., SEM or Boc protection for amines) .
• Employing low-temperature conditions for reactive intermediates.

Advanced Research Questions

Q. How does steric hindrance from the isopropyl substituents influence regioselectivity in cross-coupling reactions?

• Methodological Answer : The bulky isopropyl groups on both pyrazole rings can sterically hinder coupling at the 4-position. Computational modeling (DFT) predicts energy barriers for different reaction pathways. Experimentally, use substituent-directed metalation (e.g., directed ortho-metalation) to control regiochemistry . Compare kinetic vs. thermodynamic products under varying temperatures .

Q. What strategies are effective for establishing structure-activity relationships (SAR) for pyrazole-amine derivatives in biological assays?

• Methodological Answer :

• Analog Synthesis : Modify substituents (e.g., replace isopropyl with cyclopropyl or morpholine groups) and test activity .
• Bioactivity Screening : Use maximal electroshock (MES) or pentylenetetrazol (scPTZ) models for anticonvulsant activity, as done for related pyrazolines .
• Computational Docking : Map interactions with target receptors (e.g., CB1 or TRPV1 channels) using molecular dynamics simulations .

Q. How can discrepancies between in vitro and in vivo pharmacological data be resolved for this compound?

• Methodological Answer : Address bioavailability issues by:

• Measuring logP to assess lipophilicity (target ~2–3 for blood-brain barrier penetration).
• Conducting metabolic stability assays (e.g., liver microsome studies) to identify rapid degradation pathways .
• Formulating prodrugs (e.g., ester derivatives) to enhance solubility .

Q. What computational methods are suitable for predicting the compound’s tautomeric equilibria and its impact on binding affinity?

• Methodological Answer :

• Tautomer Prediction : Use Gaussian or ORCA software for DFT calculations to evaluate tautomer stability (e.g., pyrazole vs. pyrazoline forms) .
• MD Simulations : Simulate ligand-receptor interactions (e.g., with GROMACS) to quantify tautomer-specific binding energies .